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Compound of Interest

Compound Name: 1-Bromo-2-iodo-4-nitrobenzene

Cat. No.: B1361577 Get Quote

For immediate reference, 1-Bromo-2-iodo-4-nitrobenzene should be treated as a hazardous

chemical waste. It must be collected in a designated, properly labeled, sealed container and

disposed of through a licensed hazardous waste disposal service. Under no circumstances

should this chemical be disposed of down the drain or in regular trash.

This guide provides detailed procedures for the safe handling and proper disposal of 1-Bromo-
2-iodo-4-nitrobenzene, a halogenated nitroaromatic compound, designed for researchers,

scientists, and professionals in drug development. Due to the absence of a specific Safety Data

Sheet (SDS) for this compound, the following procedures are synthesized from data on

structurally similar chemicals, including 1-Bromo-4-nitrobenzene, 1-Iodo-4-nitrobenzene, and

general guidelines for hazardous waste management.

Immediate Safety and Handling Protocols
Before handling 1-Bromo-2-iodo-4-nitrobenzene, it is crucial to be familiar with its potential

hazards. Based on analogous compounds, it should be considered harmful if swallowed,

inhaled, or absorbed through the skin, and is likely to cause skin, eye, and respiratory tract

irritation.[1][2][3]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling this compound:

Gloves: Chemical-resistant gloves (e.g., nitrile).
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Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood.[3] If dust or

aerosols may be generated, a NIOSH-approved respirator is recommended.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water and seek

medical attention.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[4][5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[1]

Waste Characterization and Segregation
Proper disposal begins with correct waste characterization. 1-Bromo-2-iodo-4-nitrobenzene
falls into the category of halogenated organic waste due to the presence of bromine and iodine.

[6] It is critical to segregate this waste stream to prevent dangerous reactions and to ensure

proper disposal.

Do NOT mix with:

Non-halogenated organic solvents.[7]

Acids or bases.[6]

Oxidizing agents.[2]

Disposal Procedure: A Step-by-Step Guide
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Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting the waste. The container should be clearly labeled.

Labeling: The waste container must be labeled with the following information:

The words "Hazardous Waste".

The full chemical name: "1-Bromo-2-iodo-4-nitrobenzene".

The approximate concentration and quantity.

The date of accumulation.

Collection:

For solid waste, carefully transfer the material into the waste container, avoiding the

creation of dust.

For solutions, pour the waste carefully into the designated liquid waste container.

Do not overfill the container; a maximum of 90% capacity is recommended to allow for

expansion.[8]

Storage: Store the sealed waste container in a designated satellite accumulation area. This

area should be secure, well-ventilated, and away from incompatible materials.[4]

Disposal Request: Once the container is full or the accumulation time limit is reached (as per

institutional and local regulations), arrange for pickup by a licensed hazardous waste

disposal company.[9] Follow your institution's specific procedures for requesting a waste

pickup.

Quantitative Data for Halogenated Nitroaromatics
The following table summarizes key data for similar compounds, which can be used as a proxy

for assessing the hazards of 1-Bromo-2-iodo-4-nitrobenzene.
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Property
1-Bromo-4-
nitrobenzene

1-Iodo-4-
nitrobenzene

General Guidance

CAS Number 586-78-7[10] 636-98-6 N/A

Molecular Formula C6H4BrNO2[4] C6H4INO2 N/A

Hazard Class
Acute Tox. 4 (Oral,

Dermal, Inhalation)[2]

Acute Tox. 4 (Oral,

Dermal, Inhalation)
Treat as acutely toxic.

Signal Word Warning[2] Warning Use with caution.

Personal Protective

Equipment

Gloves, Goggles,

Respirator

Gloves, Goggles,

Respirator
Full PPE required.

Incompatible Materials
Bases, Oxidizing

agents[2]

Strong oxidizing

agents

Avoid mixing with

incompatibles.

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 1-Bromo-2-iodo-4-nitrobenzene.
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Disposal Workflow for 1-Bromo-2-iodo-4-nitrobenzene

Start: Generation of Waste

Characterize Waste:
Halogenated Nitroaromatic

Select Designated
Hazardous Waste Container

Label Container Correctly:
- Chemical Name

- Hazard Warnings
- Date

Segregate from Incompatible Wastes:
- Non-halogenated solvents

- Acids/Bases
- Oxidizers

Transfer Waste to Container
(Avoid Spills & Dust)

Seal and Store in
Satellite Accumulation Area

Arrange for Pickup by
Licensed Disposal Service

End: Proper Disposal

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1361577?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361577?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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